(Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate

• IUPAC Name: [(2Z)-2-[(4-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methylpropanoate
• InChI: InChI=1S/C20H18O4/c1-12(2)20(22)23-15-8-9-16-17(11-15)24-18(19(16)21)10-14-6-4-13(3)5-7-14/h4-12H,1-3H3/b18-10-
• InChI Key: IKBGVVYKZPHZCF-ZDLGFXPLSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C(C)C
• Molecular Formula: C20H18O4
• Molecular Weight: 322.4 g/mol

Description

(Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate, also known as MBDB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Organic Synthesis and Catalysis

Research in organic synthesis often focuses on the development of novel compounds with unique structural features or functional groups. For instance, the palladium-catalyzed cycloisomerization of 2-alkynylbenzyl alcohols has been reported to produce (Z)-1-alkylidene-1,3-dihydroisobenzofurans, showcasing the versatility of such reactions in synthesizing complex organic molecules with potential applications in pharmaceuticals and materials science (Gabriele et al., 2003).

Mechanism of Action

Target of Action

The primary target of this compound, also known as 4-Methylbenzylidene camphor (4-MBC), is the neuronal and muscular systems . It has been shown to influence muscular and neuronal development, which may result in developmental defects .

Mode of Action

4-MBC interacts with its targets by causing a disorganized pattern of slow muscle fibers and axon pathfinding errors during the innervation of both primary and secondary motor neurons . It also reduces Acetylcholinesterase (AChE) activity, providing a possible mechanism for 4-MBC-induced muscular and neuronal defects .

Biochemical Pathways

It is known that the compound influences the development of muscle fibers and axons, suggesting it may interfere with the normal processes of muscle and nerve development .

Pharmacokinetics

It is known that 4-mbc is an oil-soluble powder that is slightly photo-unstable . This suggests that its bioavailability could be influenced by factors such as light exposure and the presence of oils or other lipids.

Result of Action

The molecular and cellular effects of 4-MBC’s action include abnormal axial curvature, impaired motility, and a disorganized pattern of slow muscle fibers in zebrafish embryos exposed to the compound . In addition, 4-MBC exposure leads to axon pathfinding errors during the innervation of both primary and secondary motor neurons .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-MBC. For instance, it is slightly photo-unstable, meaning its efficacy can decrease with exposure to light . Furthermore, since it is an oil-soluble powder, its solubility and therefore its bioavailability and efficacy could be influenced by the presence of oils or other lipids .